Cas no 98127-90-3 (Dodecamethyl-(6)pericyclyne)

• Product Name: Dodecamethyl-(6)pericyclyne
• CAS No: 98127-90-3
• MF: C₃₀H₃₆
• MW: 396.606848716736
• CID: 860678
• Update Time: 2023-08-03

Dodecamethyl-(6)pericyclyne Chemical and Physical Properties

Names and Identifiers

• dodecamethyl-[6]pericyclyne
• 3,3,6,6,9,9,12,12,15,15,18,18-dodecamethylcyclooctadeca-1,4,7,10,13,16-hexayne
• Dodecamethyl-(6)pericyclyne

• Inchi： 1S/C30H36/c1-25(2)13-15-26(3,4)17-19-28(7,8)21-23-30(11,12)24-22-29(9,10)20-18-27(5,6)16-14-25/h1-12H3
• InChI Key： BRJNVSWZHFRAQA-UHFFFAOYSA-N
• SMILES： C1(C#CC(C#CC(C#CC(C#CC(C#CC(C#C1)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C

Computed Properties

• Exact Mass: 396.281701
• Monoisotopic Mass: 396.281701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.98
• Boiling Point: 474.9°C at 760 mmHg
• Flash Point: 244.3°C
• Refractive Index: 1.543